Cas no 111114-35-3 (3-Pentanone, 2-(triphenylphosphoranylidene)-)

• Product Name: 3-Pentanone, 2-(triphenylphosphoranylidene)-
• CAS No: 111114-35-3
• MF: C₂₃H₂₃OP
• MW: 346.401887178421
• CID: 1196593
• Update Time: 2024-08-02

3-Pentanone, 2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-(triphenylphosphoranylidene)-
• triphenyl-(1-propionylethylidene)phosphorane

• Inchi： 1S/C23H23OP/c1-3-23(24)19(2)25(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3H2,1-2H3
• InChI Key： HJZCGAZWODKLMJ-UHFFFAOYSA-N
• SMILES： CC(=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1)C(=O)CC

Computed Properties

• Exact Mass: 346.14879

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 148-151 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 496.2±28.0 °C(Predicted)
• PSA: 17.07